Phosphinic acid, (3-aminopropyl)(diethoxymethyl)-, ethyl ester

• CAS RN: 103680-62-2
• Molecular Formula: C10H24NO4P
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 3-[diethoxymethyl(ethoxy)phosphoryl]propan-1-amine
• InChI: InChI=1S/C10H24NO4P/c1-4-13-10(14-5-2)16(12,15-6-3)9-7-8-11/h10H,4-9,11H2,1-3H3
• InChI Key: WJOMGDVVBPDSRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(OCC)P(=O)(CCCN)OCC

Description

Phosphinic acid, (3-aminopropyl)(diethoxymethyl)-, ethyl ester is a useful research compound. Its molecular formula is C10H24NO4P and its molecular weight is 253.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 9.6 g of ethyl 2-cyanoethyl(diethoxymethyl)phosphinate in 450 ml of ethanol is added to 82 g of an 8% solution of ammonia in ethanol. To this is added 5 ml of Raney Nickel and the resulting mixture is hydrogenated at 1 bar until the theoretical amount of hydrogen has been taken up. The mixture is then filtered, the filtrate is concentrated under reduced pressure and the crude product is distilled to give ethyl 3-aminopropyl(diethoxymethyl)phosphinate, b.p. 150° C./0.01 mbar, 31P=+46.4 ppm (CDCl3).

Synthesis routes and methods II

Procedure details

To a solution of 2.47 g (9.91 mmol) of ethyl 2-cyanoethyl (diethoxymethyl)phosphinate (from Step A) in 20 mL 2.0 M ammonia in EtOH was added 250 mg Raney Nickel. The mixture was subjected to hydrogenation conditions (H2, 40 psi, rt) for 16 hr. The reaction mixture was filtered over Celite and partitioned between CH2Cl2 and H2O. The aqueous phase was extracted twice with CH2Cl2. The organic layer and extractions were combined, dried, and concentrated to provide 2.13 g (85% yield) of the title compound: 1H NMR (500 MHz) δ 1.23 (dt, J1=7.1, J2=1.6 6H), 1.29 (t, J=7.1, 3H), 1.42 (s, br, 2H), 1.71-1.82 (m, 4H), 2.72-2.75 (m, 2H), 3.63-3.70 (m, 2H), 3.78-3.86 (m, 2H), 4.08-4.21 (m, 2H), 4.64 (d, J=6.7, 1H); ESI-MS 254 (M+H).